Cas no 1270367-43-5 (tert-butyl N-2-amino-2-(3-phenoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(3-phenoxyphenyl)ethylcarbamate
• CAS No: 1270367-43-5
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 6121712
• PubChem ID: 165621049
• Update Time: 2025-10-28

tert-butyl N-2-amino-2-(3-phenoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(3-phenoxyphenyl)ethylcarbamate
• 1270367-43-5
• EN300-1878931
• tert-butyl N-[2-amino-2-(3-phenoxyphenyl)ethyl]carbamate

• Inchi： 1S/C19H24N2O3/c1-19(2,3)24-18(22)21-13-17(20)14-8-7-11-16(12-14)23-15-9-5-4-6-10-15/h4-12,17H,13,20H2,1-3H3,(H,21,22)
• InChI Key： CNZRBGVLSNUOMI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC=C(C=1)OC1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 328.17869263g/mol
• Monoisotopic Mass: 328.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-2-(3-phenoxyphenyl)ethylcarbamate

Professional Introduction to Compound with CAS No 1270367-43-5 and Product Name: tert-butyl N-2-amino-2-(3-phenoxyphenyl)ethylcarbamate

The compound with the CAS number 1270367-43-5 and the product name tert-butyl N-2-amino-2-(3-phenoxyphenyl)ethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a tert-butyl group attached to an N-2-amino-2-(3-phenoxyphenyl)ethylcarbamate moiety, which suggests a high degree of complexity and functionality that could be leveraged for therapeutic purposes.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their pharmacological properties. Carbamates are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of bioactive molecules. The presence of the 3-phenoxyphenyl group in this compound adds an additional layer of complexity, which may contribute to its unique interactions with biological targets. This structural feature is particularly noteworthy, as phenoxyl groups are frequently found in biologically active compounds and have been associated with various pharmacological effects.

One of the most exciting aspects of this compound is its potential role in the development of new therapeutic agents. The N-2-amino group is a critical component that can participate in hydrogen bonding interactions, which are essential for binding to biological targets such as enzymes and receptors. This suggests that tert-butyl N-2-amino-2-(3-phenoxyphenyl)ethylcarbamate could be a valuable scaffold for designing drugs with enhanced binding affinity and selectivity. Current research in medicinal chemistry increasingly emphasizes the importance of optimizing molecular structures to improve drug-like properties, and this compound exemplifies such efforts.

Recent studies have highlighted the importance of carbamate derivatives in addressing various therapeutic challenges. For instance, carbamates have been explored as inhibitors of enzymes involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and other inflammatory disorders. The structural motif present in tert-butyl N-2-amino-2-(3-phenoxyphenyl)ethylcarbamate shares similarities with known bioactive carbamates, suggesting that it may exhibit similar pharmacological effects. However, its unique structural features also open up possibilities for novel mechanisms of action that have not been fully explored.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity. The introduction of the tert-butyl group provides stability to the molecule while also influencing its electronic properties. This can be particularly important in drug design, where steric and electronic factors play a crucial role in determining how a molecule interacts with biological targets. Additionally, the presence of the 3-phenoxyphenyl moiety suggests potential interactions with receptors or enzymes that recognize aromatic structures, further enhancing its pharmacological relevance.

In conclusion, tert-butyl N-2-amino-2-(3-phenoxyphenyl)ethylcarbamate (CAS No 1270367-43-5) represents a promising candidate for further investigation in pharmaceutical research. Its unique molecular structure combines several pharmacologically relevant features that make it an attractive scaffold for developing new drugs. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will likely play an increasingly important role in addressing unmet medical needs. The ongoing exploration of carbamate derivatives remains a vibrant area of research, driven by the potential these molecules hold for innovation in drug discovery.